Cas no 885273-06-3 (Ethyl 2-(3-Bromophenyl)Oxazole-4-Carboxylate)

• Product Name: Ethyl 2-(3-Bromophenyl)Oxazole-4-Carboxylate
• CAS No: 885273-06-3
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD06738603
• CID: 710969
• PubChem ID: 53407337
• Update Time: 2024-10-26

Ethyl 2-(3-Bromophenyl)Oxazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-oxazole-4-carboxylic acid ethyl ester
• 2-(3-BROMOPHENYL)OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
• 4-Oxazolecarboxylicacid, 2-(3-bromophenyl)-, ethyl ester
• ethyl 2-(3-bromophenyl)-1,3-oxazole-4-carboxylate
• Ethyl 2-(3-bromophenyl)-4-oxazolecarboxylate (ACI)
• AB27464
• AT37047
• DB-077486
• Ethyl2-(3-bromophenyl)oxazole-4-carboxylate
• 2-(3-bromo-phenyl)-oxazole-4-carboxylic acid ethyl ester, AldrichCPR
• DTXSID10695880
• CS-0340505
• MFCD06738603
• Ethyl 2-(3-bromophenyl)oxazole-4-carboxylate
• 885273-06-3
• Ethyl 2-(3-Bromophenyl)Oxazole-4-Carboxylate

• MDL： MFCD06738603
• Inchi： 1S/C12H10BrNO3/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key： CUPGWRGWCGIVPU-UHFFFAOYSA-N
• SMILES： O=C(C1=COC(C2C=C(Br)C=CC=2)=N1)OCC

Computed Properties

• Exact Mass: 294.98400
• Monoisotopic Mass: 294.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 52.33000
• LogP: 3.28080

Ethyl 2-(3-Bromophenyl)Oxazole-4-Carboxylate Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：